Cas no 569656-45-7 (3-Thiopheneacetic acid, (2S)-2-methylbutyl ester)

• Product Name: 3-Thiopheneacetic acid, (2S)-2-methylbutyl ester
• CAS No: 569656-45-7
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 1600385
• Update Time: 2024-08-30

3-Thiopheneacetic acid, (2S)-2-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetic acid, (2S)-2-methylbutyl ester

• Inchi： 1S/C11H16O2S/c1-3-9(2)7-13-11(12)6-10-4-5-14-8-10/h4-5,8-9H,3,6-7H2,1-2H3/t9-/m0/s1
• InChI Key： WVTJWSZHMKHQDD-VIFPVBQESA-N
• SMILES： C1SC=CC=1CC(OC[C@@H](C)CC)=O

Computed Properties

• Exact Mass: 212.08718

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 277.6±15.0 °C(Predicted)
• PSA: 26.3